3-(2,6-Dichlorophenyl)-1,3-thiazolidin-2-imine hydrobromide
Overview
Description
3-(2,6-Dichlorophenyl)-1,3-thiazolidin-2-imine hydrobromide, also known as DCTIH, is a synthetic compound that has been used in scientific research for many years. It is a molecule composed of two nitrogen atoms, two chlorine atoms, one bromine atom, and one sulfur atom. DCTIH is a colorless solid at room temperature, and has a molecular weight of 301.2 g/mol. It is insoluble in water, but it is soluble in organic solvents such as ethanol and methanol.
Mechanism Of Action
The mechanism of action of 3-(2,6-Dichlorophenyl)-1,3-thiazolidin-2-imine hydrobromide is not fully understood. It is thought to act by forming a complex with enzymes, which results in the inhibition of their activity. This inhibition is thought to occur through the formation of a covalent bond between the enzyme and the 3-(2,6-Dichlorophenyl)-1,3-thiazolidin-2-imine hydrobromide molecule.
Biochemical And Physiological Effects
The biochemical and physiological effects of 3-(2,6-Dichlorophenyl)-1,3-thiazolidin-2-imine hydrobromide are not fully understood. However, it has been shown to inhibit the activity of several enzymes, including cytochrome P450 enzymes, phospholipase A2, and proteases. It has also been shown to inhibit the growth of certain bacteria and fungi.
Advantages And Limitations For Lab Experiments
The major advantage of using 3-(2,6-Dichlorophenyl)-1,3-thiazolidin-2-imine hydrobromide in laboratory experiments is its relatively low cost and ease of synthesis. It is also relatively stable and has been shown to be non-toxic. However, it is insoluble in water, so it must be dissolved in organic solvents such as ethanol or methanol. Additionally, it is not very soluble in aqueous solutions, so it must be used in high concentrations.
Future Directions
Future research on 3-(2,6-Dichlorophenyl)-1,3-thiazolidin-2-imine hydrobromide should focus on understanding its mechanism of action and its biochemical and physiological effects. Additionally, research should focus on developing more efficient synthesis methods and improving its solubility in aqueous solutions. Furthermore, research should explore the potential applications of 3-(2,6-Dichlorophenyl)-1,3-thiazolidin-2-imine hydrobromide in drug delivery systems, enzyme inhibition, and protein-protein interactions. Finally, research should focus on understanding the environmental factors that can affect the activity of enzymes in the presence of 3-(2,6-Dichlorophenyl)-1,3-thiazolidin-2-imine hydrobromide.
Scientific Research Applications
3-(2,6-Dichlorophenyl)-1,3-thiazolidin-2-imine hydrobromide has a wide range of scientific research applications. It has been used in the study of enzyme inhibition, protein-protein interactions, and drug delivery systems. It has also been used to study the structure and function of proteins, and to investigate the mechanism of action of drugs. 3-(2,6-Dichlorophenyl)-1,3-thiazolidin-2-imine hydrobromide has also been used to study the effects of various environmental factors on the activity of enzymes.
properties
IUPAC Name |
3-(2,6-dichlorophenyl)-1,3-thiazolidin-2-imine;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Cl2N2S.BrH/c10-6-2-1-3-7(11)8(6)13-4-5-14-9(13)12;/h1-3,12H,4-5H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQCSBDYUVADUNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(=N)N1C2=C(C=CC=C2Cl)Cl.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrCl2N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20679898 |
Source
|
| Record name | 3-(2,6-Dichlorophenyl)-1,3-thiazolidin-2-imine--hydrogen bromide (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20679898 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,6-Dichlorophenyl)-1,3-thiazolidin-2-imine hydrobromide | |
CAS RN |
40524-26-3 |
Source
|
| Record name | 3-(2,6-Dichlorophenyl)-1,3-thiazolidin-2-imine--hydrogen bromide (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20679898 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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